3-fluoro-N-[[5-[2-(4-fluoroanilino)-2-oxoethyl]sulfanyl-4-[3-(trifluoromethyl)phenyl]-1,2,4-triazol-3-yl]methyl]benzamide

• IUPAC Name: 3-fluoro-N-[[5-[2-(4-fluoroanilino)-2-oxoethyl]sulfanyl-4-[3-(trifluoromethyl)phenyl]-1,2,4-triazol-3-yl]methyl]benzamide
• InChI: InChI=1S/C25H18F5N5O2S/c26-17-7-9-19(10-8-17)32-22(36)14-38-24-34-33-21(13-31-23(37)15-3-1-5-18(27)11-15)35(24)20-6-2-4-16(12-20)25(28,29)30/h1-12H,13-14H2,(H,31,37)(H,32,36)
• InChI Key: JIFKBTIBHAITIC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)F)C(=O)NCC2=NN=C(N2C3=CC=CC(=C3)C(F)(F)F)SCC(=O)NC4=CC=C(C=C4)F
• Molecular Formula: C25H18F5N5O2S
• Molecular Weight: 547.5 g/mol

Description

The compound is a complex organic molecule with several functional groups. It contains a benzamide group, a triazole ring, a sulfanyl group, and multiple fluorine atoms. These functional groups suggest that the compound could have interesting chemical properties and reactivity.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The electron-withdrawing fluorine atoms could have a significant effect on the electronic structure of the molecule.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of fluorine atoms could increase its lipophilicity, potentially improving its ability to cross biological membranes.

Scientific Research Applications

Antimicrobial Activity

Fluorinated compounds, such as those described in studies of 1,2-benzisothiazol-3(2H)-ones and 2,2′-dithiobis(benzamides), have demonstrated significant antimicrobial activity, especially against fungi and Gram-positive microorganisms. These findings suggest potential applications in developing antimicrobial agents (Carmellino et al., 1994).

Enzyme Inhibition

Fluorinated compounds have also been shown to act as effective inhibitors of human carbonic anhydrase I and II, enzymes involved in various physiological processes including respiration and the regulation of pH. This inhibition capability indicates the potential for therapeutic applications in treating conditions like glaucoma (Bilginer et al., 2019).

Antitumor Activity

Fluorinated benzothiazoles have been synthesized and evaluated for their cytotoxicity against various cancer cell lines, showing potent activity particularly against breast cancer cells. This suggests that fluorinated compounds could be useful in the development of new anticancer therapies (Hutchinson et al., 2001).

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, if it’s intended to be a drug, the mechanism of action would depend on the biological target of the compound.

Future Directions

The future directions for this compound would depend on its intended use. If it shows promising activity in preliminary tests, it could be further optimized and studied in more detail.